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Compound of Interest

Compound Name: 5-Hydroxy-2-methoxybenzonitrile
CAS No.: 180526-90-3
Cat. No.: B2533712

Get Quote

Executive Summary

5-Hydroxy-2-methoxybenzonitrile (CAS: 180526-90-3) is a critical pharmacophore
intermediate, often utilized in the synthesis of benzamide antipsychotics (e.g., analogues of
Amisulpride) and bioactive salicylamide derivatives.[1] Its structure features a trifunctionalized
benzene core: a nitrile group (electron-withdrawing), a methoxy group (electron-donating), and
a phenolic hydroxyl group (H-bond donor/acceptor).

This guide provides a technical analysis of its solubility behavior, governed by the competition
between its polar hydrogen-bonding network and its aromatic hydrophobic core. It establishes
a validated Laser Monitoring Protocol for precise solubility determination and offers a predictive
solvent selection matrix for recrystallization and extraction processes.

Chemical Profile & Structural Determinants[2][3][4]
[5][6][7]
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Physicochemical Identity

Parameter

Detail

Chemical Name

5-Hydroxy-2-methoxybenzonitrile

CAS Number 180526-90-3
Molecular Formula CsH7NO:2
Molecular Weight 149.15 g/mol

Physical State

Solid (Crystalline)

Predicted pKa

~9.5 (Phenolic -OH)

Key Functional Groups

Nitrile (-CN), Ether (-OCHs), Phenol (-OH)

Structural Logic & Solubility Implications

The molecule exhibits amphiphilic character but is predominantly polar due to the phenolic

hydroxyl and nitrile groups.

e Phenolic -OH: Primary driver for solubility in protic solvents (Alcohols) via Hydrogen

Bonding.

 Nitrile (-CN): Enhances solubility in polar aprotic solvents (Acetonitrile, DMSO, DMF) via

dipole-dipole interactions.

o Methoxy (-OCHs) & Benzene Ring: Provides lipophilic character, allowing partial solubility in

chlorinated solvents (DCM) and esters (Ethyl Acetate), but limited solubility in aliphatic

hydrocarbons.

© 2026 BenchChem. All rights reserved.

2/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2533712?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

1-CN
(Dipole Driver)

2-OMe
(Lipophilic/H-Bond Acceptor)

Benzene Core
(Hydrophobic)

5-OH
(H-Bond Donor)

Click to download full resolution via product page

Figure 1: Structural connectivity highlighting functional groups governing solute-solvent
interactions.

Solubility Landscape & Solvent Selection[8]

Quantitative solubility data for this specific isomer is scarce in open literature. The following
Empirical Solubility Matrix is derived from standard purification protocols (chromatography
eluents and extraction methods) for this compound class.

Empirical Solubility Matrix (298.15 K)
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Solvent Class Specific Solvent Solubility Status Application
) ) Reaction medium;

Polar Aprotic DMSO, DMF High _
Stock solutions.
Recrystallization

Polar Protic Methanol, Ethanol High (often with water
antisolvent).
Extraction;
Chromatography

Esters Ethyl Acetate Moderate
eluent component.[2]
[3]

) Dichloromethane Liquid-Liquid
Chlorinated Moderate )
(DCM) Extraction.

Ethers THF, MTBE Moderate Reaction solvent.
Antisolvent;

Hydrocarbons Hexane, Cyclohexane  Low / Insoluble o
Precipitating agent.
Soluble at high pH

Aqueous Water Low (pH dependent)

(phenolate formation).

Recrystallization Strategy

For purification, a binary solvent system is recommended based on the polarity differential:
» Solvent: Hot Ethanol or Ethyl Acetate (dissolves the target).

» Antisolvent: Hexane or Cold Water (induces precipitation upon cooling).

Experimental Determination Protocol: Laser
Monitoring Method

To generate precise, self-validating solubility data (Mole Fraction

vs. Temperature
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), the Laser Monitoring Observation Technique is the gold standard. This dynamic method
minimizes manual sampling errors and ensures true equilibrium detection.

Protocol Workflow

Objective: Determine the saturation temperature (

) for a known mass fraction of solute.

o Preparation: Weigh a precise mass (

) of 5-Hydroxy-2-methoxybenzonitrile into a jacketed glass vessel.

» Solvent Addition: Add a known mass (

) of solvent.

» Equilibration: Stir continuously (400 rpm) to create a suspension.
e Heating Phase: Slowly increase temperature (

) while monitoring the solution with a laser beam (650 nm).

e Detection:
o Suspension: Laser beam scatters (Low Transmittance).
o Dissolution: Solution becomes clear; scattering ceases (High Transmittance).
o Record
: The temperature at which transmittance maximizes.

» Validation: Cool the solution to induce precipitation (hysteresis check) and repeat.
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Figure 2: Logic flow for the Laser Monitoring Solubility Determination Method.

Thermodynamic Modeling
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Once experimental data (

VS
) is obtained, it must be correlated using thermodynamic models to calculate enthalpy (
) and entropy (

) of solution.

Modified Apelblat Equation

This semi-empirical model is most effective for correlating solubility in organic solvents:

 : Mole fraction solubility.
e : Absolute temperature (K).[4]

» : Empirical model parameters derived via multivariate regression.

van't Hoff Analysis

To determine the thermodynamic driving forces:
» Positive

. Indicates endothermic dissolution (solubility increases with T).

 : Gibbs free energy, calculated as

References

e Synthesis & Purification Context

o Kusza, D. et al. "Regioselectivity Study of Contrasteric Aromatic Claisen
Rearrangements.” The Journal of Organic Chemistry, 2015. Link[5]

o Note: Describes the synthesis and chromatographic purification (Silica gel) of 5-Hydroxy-
2-methoxybenzonitrile (Compound S19).

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://icc.journals.pnu.ac.ir/article_3925_6dafb0e79c3f5856c2ff593b6f28d69b.pdf
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubs.acs.org%2Fdoi%2F10.1021%2Facs.joc.5c01268
https://pubs.acs.org/doi/abs/10.1021/acs.joc.5c01268
https://www.benchchem.com/product/b2533712/docs?utm_src=pdf-body#technical-guide-solubility-profile-determination-of-5-hydroxy-2-methoxybenzonitrile
https://www.benchchem.com/product/b2533712/docs?utm_src=pdf-body#technical-guide-solubility-profile-determination-of-5-hydroxy-2-methoxybenzonitrile
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2533712?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

+ Experimental Methodology (Laser Method)

o Zhu, M. et al. "Laser monitoring technique for the determination of solubility of
pharmaceutical compounds.” Measurement, 2019. Link

e Thermodynamic Modeling (Apelblat)

o Apelblat, A. & Manzurola, E. "Solubilities of o-acetylsalicylic, 4-aminosalicylic, 3,5-
dinitrosalicylic, and p-toluic acid, and magnesium-DL-aspartate in water from T = (278 to
348) K." Journal of Chemical Thermodynamics, 1999. Link

e Compound Data Verification

o PubChem CID 22996194: 5-(Hydroxymethyl)

o CAS 180526-90-3 Entry: 5-Hydroxy-2-methoxybenzonitrile.[1] Link[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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